Cas no 1507101-66-7 (Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate)
1507101-66-7 structure
Product Name:Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate
CAS No:1507101-66-7
MF:C10H17N3O2
MW:211.260882139206
CID:5785322
PubChem ID:79623892
Update Time:2023-12-26
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 1507101-66-7
- AKOS018180432
- CS-0346696
- Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate
- EN300-1105570
- 1H-Pyrazole-1-propanoic acid, 3-amino-α,α,4-trimethyl-, methyl ester
-
- Inchi： 1S/C10H17N3O2/c1-7-5-13(12-8(7)11)6-10(2,3)9(14)15-4/h5H,6H2,1-4H3,(H2,11,12)
- InChI Key： STLVBVWKJMWHIG-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)(C)CN1C=C(C)C(N)=N1)=O
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 349.1±32.0 °C(Predicted)
- pka: 3.70±0.10(Predicted)
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105570-0.05g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.05g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.1g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.1g |
$804.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.25g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.25g |
$840.0 | 2023-10-27 | |
| Enamine | EN300-1105570-0.5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 0.5g |
$877.0 | 2023-10-27 | |
| Enamine | EN300-1105570-1.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 1g |
$1100.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-2.5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 2.5g |
$1791.0 | 2023-10-27 | |
| Enamine | EN300-1105570-5.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 5g |
$3189.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-10.0g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 10g |
$4729.0 | 2023-06-10 | ||
| Enamine | EN300-1105570-1g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 1g |
$914.0 | 2023-10-27 | |
| Enamine | EN300-1105570-5g |
methyl 3-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpropanoate |
1507101-66-7 | 95% | 5g |
$2650.0 | 2023-10-27 |
Methyl 3-(3-amino-4-methyl-1h-pyrazol-1-yl)-2,2-dimethylpropanoate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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